Cas no 303134-66-9 (3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide
• CAS No: 303134-66-9
• MF: C₁₉H₁₇ClN₂O₂
• MW: 340.803483724594
• MDL: MFCD01182908
• CID: 3067445
• PubChem ID: 798833
• Update Time: 2025-07-25

3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide
• SR-01000407386
• (3-(2-CHLOROPHENYL)-5-METHYLISOXAZOL-4-YL)-N-(2-PHENYLETHYL)FORMAMIDE
• ZINC00304220
• DMA13466
• 3-(2-Chlorophenyl)-5-methyl-N-phenethylisoxazole-4-carboxamide
• Oprea1_714906
• STK129382
• 3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)isoxazole-4-carboxamide
• MS-10546
• CS-0323718
• SR-01000407386-1
• 303134-66-9
• AKOS000675569
• Z27761814
• Oprea1_340531
• MFCD01182908
• AG-690/11636105

• MDL： MFCD01182908
• Inchi： 1S/C19H17ClN2O2/c1-13-17(18(22-24-13)15-9-5-6-10-16(15)20)19(23)21-12-11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,21,23)
• InChI Key： OPASUXZOCHTZLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(=C(C)ON=1)C(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 340.0978555Da
• Monoisotopic Mass: 340.0978555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide

Introduction to 3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide (CAS No. 303134-66-9)

The compound 3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide, identified by its CAS number 303134-66-9, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This oxazole-based derivative exhibits a unique structural framework characterized by a chlorophenyl group, a methyl substituent, and an N-(2-phenylethyl) moiety, which collectively contribute to its distinct chemical properties and potential biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The oxazole core, in particular, has been extensively studied due to its versatility in forming hydrogen bonds and its ability to interact with biological targets. The presence of the chlorophenyl group at the 2-position enhances the lipophilicity of the molecule, while the methyl group at the 5-position introduces steric hindrance that can modulate binding affinity. The N-(2-phenylethyl) side chain further extends the molecular surface for potential interactions with protein receptors.

Current research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The 3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide structure exemplifies how strategic functionalization can lead to compounds with enhanced pharmacological profiles. Studies have demonstrated that modifications in the phenyl rings and the oxazole ring can significantly alter binding kinetics and thermodynamics when interacting with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Oxazole derivatives have been shown to exhibit neuroprotective properties by modulating neurotransmitter systems. The chlorophenyl moiety, in particular, has been associated with anxiolytic and anticonvulsant effects in several preclinical studies. Furthermore, the N-(2-phenylethyl) group may contribute to central nervous system (CNS) penetration, making this compound a promising candidate for further investigation.

The synthesis of 3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chlorophenyl group necessitates careful handling to prevent unwanted side reactions, while the formation of the oxazole ring typically involves cyclization reactions under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in both academic research and industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. Techniques such as docking simulations and molecular dynamics (MD) simulations have provided insights into binding affinities and residence times. These computational approaches are particularly valuable for identifying key interaction points between the 3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide molecule and target proteins, thereby guiding medicinal chemists in optimizing lead structures.

In conclusion, 3-(2-chlorophenyl)-5-methyl-N-(2-phenylethyl)-1,2-oxazole-4-carboxamide (CAS No. 303134-66-9) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of substituents makes it a compelling candidate for further exploration in drug discovery programs targeting neurological disorders and other therapeutic areas. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional derivatives will emerge as promising candidates for clinical development.